Cas no 219862-13-2 (tert-butyl N-(quinolin-3-yl)carbamate)

tert-butyl N-(quinolin-3-yl)carbamate structure
219862-13-2 structure
Product Name:tert-butyl N-(quinolin-3-yl)carbamate
CAS No:219862-13-2
MF:C14H16N2O2
MW:244.289043426514
MDL:MFCD02181062
CID:3911751
PubChem ID:65142936
Update Time:2025-04-22

tert-butyl N-(quinolin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, 3-quinolinyl-, 1,1-dimethylethyl ester
    • Carbamic acid, N-3-quinolinyl-, 1,1-dimethylethyl ester
    • tert-butyl N-(quinolin-3-yl)carbamate
    • quinolin-3-yl-carbamic acid tert-butyl ester
    • AKOS014476364
    • t-Butyl N-(quinolin-3-yl)carbamate
    • E83175
    • DB-125841
    • 3-quinolinylcarbamic acid, 1,1-dimethylethyl ester
    • tert-butyl quinolin-3-ylcarbamate
    • 219862-13-2
    • FIRPDHLWHJGBJF-UHFFFAOYSA-N
    • MFCD02181062
    • SCHEMBL240482
    • quinolin-3-ylcarbamic acid tert-butyl ester
    • MDL: MFCD02181062
    • Inchi: 1S/C14H16N2O2/c1-14(2,3)18-13(17)16-11-8-10-6-4-5-7-12(10)15-9-11/h4-9H,1-3H3,(H,16,17)
    • InChI Key: FIRPDHLWHJGBJF-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC1=CC2C(N=C1)=CC=CC=2

Computed Properties

  • Exact Mass: 244.121177757Da
  • Monoisotopic Mass: 244.121177757Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 51.2Ų

tert-butyl N-(quinolin-3-yl)carbamate Pricemore >>

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